1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester), dihydrochloride
1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester), dihydrochloride
3-[[2-[(2-Chloroethyl)amino]ethyl]amino]propyl Monophosphate Dihydrochloride is a metabolite of Cyclophosphamide.
Brand Name:
Vulcanchem
CAS No.:
158401-51-5
VCID:
VC0193315
InChI:
InChI=1S/C7H18ClN2O4P.2ClH/c8-2-4-10-6-5-9-3-1-7-14-15(11,12)13;;/h9-10H,1-7H2,(H2,11,12,13);2*1H
SMILES:
C(CNCCNCCCl)COP(=O)(O)O.Cl.Cl
Molecular Formula:
C7H20Cl3N2O4P
Molecular Weight:
333.6 g/mol
1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester), dihydrochloride
CAS No.: 158401-51-5
Impurities
VCID: VC0193315
Molecular Formula: C7H20Cl3N2O4P
Molecular Weight: 333.6 g/mol
Purity: > 95%
| CAS No. | 158401-51-5 |
|---|---|
| Product Name | 1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester), dihydrochloride |
| Molecular Formula | C7H20Cl3N2O4P |
| Molecular Weight | 333.6 g/mol |
| IUPAC Name | 3-[2-(2-chloroethylamino)ethylamino]propyl dihydrogen phosphate;dihydrochloride |
| Standard InChI | InChI=1S/C7H18ClN2O4P.2ClH/c8-2-4-10-6-5-9-3-1-7-14-15(11,12)13;;/h9-10H,1-7H2,(H2,11,12,13);2*1H |
| Standard InChIKey | OTNQBDJOMAOTIE-UHFFFAOYSA-N |
| SMILES | C(CNCCNCCCl)COP(=O)(O)O.Cl.Cl |
| Canonical SMILES | C(CNCCNCCCl)COP(=O)(O)O.Cl.Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 137-141°C |
| Description | 3-[[2-[(2-Chloroethyl)amino]ethyl]amino]propyl Monophosphate Dihydrochloride is a metabolite of Cyclophosphamide. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-[[2-[(2-Chloroethyl)amino]ethyl]amino]propyl Monophosphate Dihydrochloride; 3-[[2-[(2-Chloroethyl)amino]ethyl]amino]-1-propanol Dihydrogen Phosphate Dihydrochloride; USP Cyclophosphamide Related Compound D |
| PubChem Compound | 3074467 |
| Last Modified | Nov 11 2021 |
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